Cas no 1805205-69-9 (Methyl 3-(difluoromethyl)-2-methoxy-6-nitropyridine-5-acetate)

• Product Name: Methyl 3-(difluoromethyl)-2-methoxy-6-nitropyridine-5-acetate
• CAS No: 1805205-69-9
• MF: C₁₀H₁₀F₂N₂O₅
• MW: 276.193609714508
• CID: 4897556
• Update Time: 2025-05-20

Methyl 3-(difluoromethyl)-2-methoxy-6-nitropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-methoxy-6-nitropyridine-5-acetate

• Inchi： 1S/C10H10F2N2O5/c1-18-7(15)4-5-3-6(8(11)12)10(19-2)13-9(5)14(16)17/h3,8H,4H2,1-2H3
• InChI Key： NKHZIFHBLYJJPW-UHFFFAOYSA-N
• SMILES： FC(C1=C(N=C(C(=C1)CC(=O)OC)[N+](=O)[O-])OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• XLogP3: 1.7
• Topological Polar Surface Area: 94.2

Additional information on Methyl 3-(difluoromethyl)-2-methoxy-6-nitropyridine-5-acetate

Methyl 3-(difluoromethyl)-2-methoxy-6-nitropyridine-5-acetate

Methyl 3-(difluoromethyl)-2-methoxy-6-nitropyridine-5-acetate, with the CAS number 1805205-69-9, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its complex molecular structure, which includes a pyridine ring substituted with a difluoromethyl group, a methoxy group, and a nitro group, along with an acetate ester moiety. The combination of these functional groups renders the compound unique in terms of its chemical reactivity and potential applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened up new avenues for its application in various industries. For instance, the presence of the nitro group in the molecule has been shown to enhance its electronic properties, making it a promising candidate for use in advanced materials such as organic semiconductors and optoelectronic devices.

The structural complexity of Methyl 3-(difluoromethyl)-2-methoxy-6-nitropyridine-5-acetate also contributes to its versatility in chemical transformations. The difluoromethyl group, for example, can act as a directing group in further substitution reactions, while the methoxy group can participate in hydrogen bonding interactions, influencing the solubility and stability of the compound. These properties have been extensively studied in recent research papers, where scientists have explored the compound's potential as an intermediate in drug discovery and agrochemical development.

One of the most intriguing aspects of this compound is its ability to undergo regioselective reactions under specific conditions. Researchers have demonstrated that by modifying reaction conditions such as temperature, pressure, and catalysts, they can achieve high selectivity in forming desired products from this intermediate. This level of control is crucial for industries relying on precise chemical synthesis, such as pharmaceuticals and fine chemicals.

In addition to its synthetic applications, Methyl 3-(difluoromethyl)-2-methoxy-6-nitropyridine-5-acetate has shown promise in catalysis research. Its unique electronic configuration allows it to act as a ligand or catalyst in various organometallic reactions, facilitating efficient transformations that were previously challenging to achieve. This has led to collaborations between academic institutions and industrial research labs to explore its potential on an industrial scale.

The latest studies also highlight the environmental compatibility of this compound. Researchers have developed green chemistry protocols for its synthesis and application, ensuring minimal environmental impact while maintaining high yields and product quality. These eco-friendly approaches align with global efforts to promote sustainable chemical practices across industries.

In conclusion, Methyl 3-(difluoromethyl)-2-methoxy-6-nitropyridine-5-acetate stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its intricate structure and unique chemical properties make it an essential tool for researchers aiming to push the boundaries of synthetic chemistry and material science.